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Compound of Interest

Compound Name: Benzyl Alcohol

cat. No.: B000197

An In-Depth Technical Guide to Benzyl Alcohol (CAS: 100-51-6) for Pharmaceutical and
Research Applications

Introduction

Benzyl alcohol is a simple aromatic alcohol that is a colorless liquid with a mild, pleasant
aromatic odor.[1][2] Naturally occurring in many plants, fruits, and essential oils like jasmine
and ylang-ylang, it is a versatile compound with significant applications across the
pharmaceutical, cosmetic, and industrial sectors.[1][3] For drug development professionals and
researchers, benzyl alcohol is not merely a solvent but a critical excipient that functions as a
preservative, solubilizing agent, and viscosity modifier.[3][4] Its low vapor pressure, low toxicity
profile in adults, and polarity make it a valuable component in a wide array of formulations.[1][2]
This guide provides a comprehensive technical overview of its properties, synthesis,
mechanisms, applications, and analytical methodologies, grounded in authoritative scientific
principles.

Part 1: Core Identification and Physicochemical
Properties

Accurate identification is the foundation of all chemical and pharmaceutical development.
Benzyl alcohol is universally identified by its CAS number and IUPAC nomenclature.
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Identifier

Value

Preferred IUPAC Name

Phenylmethanol[1][2][5][6]

CAS Number

100-51-6[1][5][7][8]

Other Names

Benzenemethanol, Phenylcarbinol, a-
Hydroxytoluene[1][2][7]

Chemical Formula

CeHsCH20H or C7HsO[1][2][9]

Molecular Weight

108.14 g/mol [5][7]

The utility of benzyl alcohol in various applications is dictated by its specific physical and

chemical properties.

Property Value

Appearance Colorless liquid[1][2]

Odor Mild, pleasant, aromatic[1][3]
Density 1.044 g/cm3 (at 20°C)[2][5]
Boiling Point 205.3 °C (401.5 °F)[2]
Melting Point -15.2 °C (4.6 °F)[2]

Solubility in Water

Moderately soluble (approx. 4 g/100 mL)[1]

Solubility in Organic Solvents

Miscible with alcohols and diethyl ether[1]

Vapor Pressure

0.9 mmHg (at 20 °C)[10]

Flash Point

93 °C (199 °F)[1]

Part 2: Synthesis and Manufacturing

While benzyl alcohol occurs naturally, commercial production relies on synthetic routes to

ensure high purity and scalability for industrial and pharmaceutical use.[3]
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Industrial-Scale Synthesis The predominant industrial method involves the hydrolysis of benzyl
chloride, which is produced from the chlorination of toluene.[1] This two-step process is efficient
for large-scale production.

o Toluene Chlorination: Toluene is reacted with chlorine gas under UV light to produce benzyl
chloride.

o Hydrolysis: The resulting benzyl chloride is hydrolyzed using an aqueous solution of a base,
such as sodium hydroxide or potassium carbonate, to yield benzyl alcohol and a salt
byproduct.[1][11]

Another significant industrial route is the hydrogenation of benzaldehyde, which itself is often a
by-product of toluene oxidation to benzoic acid.[1]
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Caption: Primary industrial synthesis pathway for Benzyl Alcohol.
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Laboratory-Scale Synthesis For laboratory applications, other methods are available:

e Grignard Reaction: The reaction of phenylmagnesium bromide (a Grignard reagent) with
formaldehyde.[1]

e Cannizzaro Reaction: The disproportionation of benzaldehyde using a strong base, which
yields both benzyl alcohol and benzoic acid.[1]

Part 3: Mechanism of Action in Pharmaceutical
Formulations

Benzyl alcohol's utility in drug development stems from several key mechanisms, most
notably its function as a bacteriostatic preservative.

Antimicrobial and Preservative Action In injectable medications and multi-dose vials, benzyl
alcohol is widely used as a bacteriostatic preservative to prevent microbial growth after the vial
has been opened.[3][4][5] Its mechanism of action is primarily based on the disruption of
microbial cell membrane integrity.[4][9] As an amphiphilic molecule, it can orient itself within the
lipid bilayer of bacterial cell membranes. This integration disrupts membrane fluidity and
function, leading to increased permeability, leakage of essential intracellular components, and
ultimately cell lysis and death.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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